Cas no 84987-94-0 (Isoxazole, 3,5-bis(chloromethyl)- (9CI))

Isoxazole, 3,5-bis(chloromethyl)- (9CI) structure
84987-94-0 structure
Product Name:Isoxazole, 3,5-bis(chloromethyl)- (9CI)
CAS No:84987-94-0
MF:C5H5Cl2NO
MW:166.005299329758
CID:989906
PubChem ID:13074747
Update Time:2025-04-20

Isoxazole, 3,5-bis(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3,5-bis(chloromethyl)- (9CI)
    • 3,5-Bis-chloromethyl-4-methyl-benzoic acid
    • 84987-94-0
    • 3,5-bis(chloromethyl)-1,2-oxazole
    • AKOS006381739
    • Isoxazole,3,5-bis(chloromethyl)-(9ci)
    • 3,5-bis(chloromethyl)isoxazole
    • ISOXAZOLE, 3,5-BIS(CHLOROMETHYL)-
    • DB-276901
    • Inchi: 1S/C5H5Cl2NO/c6-2-4-1-5(3-7)9-8-4/h1H,2-3H2
    • InChI Key: MXNPAQBQMZPNCA-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(CCl)=NO1

Computed Properties

  • Exact Mass: 164.97500
  • Monoisotopic Mass: 164.9748192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03000
  • LogP: 2.15220
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent